Cas no 512810-11-6 (3-{3-(4-bromophenoxy)methyl-4-methoxyphenyl}prop-2-enoic acid)

• Product Name: 3-{3-(4-bromophenoxy)methyl-4-methoxyphenyl}prop-2-enoic acid
• CAS No: 512810-11-6
• MF: C₁₇H₁₅BrO₄
• MW: 363.202604532242
• MDL: MFCD02253703
• CID: 3057654
• PubChem ID: 998206
• Update Time: 2025-08-04

3-{3-(4-bromophenoxy)methyl-4-methoxyphenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{3-[(4-bromophenoxy)methyl]-4-methoxyphenyl}acrylic acid
• 3-{3-(4-bromophenoxy)methyl-4-methoxyphenyl}prop-2-enoic acid
• AK-968/41922444
• AKOS000304354
• EN300-651316
• (E)-3-{3-[(4-BROMOPHENOXY)METHYL]-4-METHOXYPHENYL}-2-PROPENOIC ACID
• 512810-11-6
• 3-[3-(4-BROMO-PHENOXYMETHYL)-4-METHOXY-PHENYL]-ACRYLIC ACID
• EN300-227745
• 3-{3-[(4-bromophenoxy)methyl]-4-methoxyphenyl}prop-2-enoic acid
• (2E)-3-{3-[(4-bromophenoxy)methyl]-4-methoxyphenyl}prop-2-enoic acid
• BBL038335
• MFCD02253703
• (2e)-3-(3-[(4-bromophenoxy)methyl]-4-methoxyphenyl)-2-propenoic acid
• (E)-3-[3-[(4-bromophenoxy)methyl]-4-methoxyphenyl]prop-2-enoic acid
• 3-(3-((4-Bromophenoxy)methyl)-4-methoxyphenyl)acrylicacid
• 3-{3-[(4-bromophenoxy)methyl]-4-methoxyphenyl}acrylic acid
• STK301754
• 3-(3-((4-Bromophenoxy)methyl)-4-methoxyphenyl)acrylic acid

• MDL： MFCD02253703
• Inchi： 1S/C17H15BrO4/c1-21-16-8-2-12(3-9-17(19)20)10-13(16)11-22-15-6-4-14(18)5-7-15/h2-10H,11H2,1H3,(H,19,20)/b9-3+
• InChI Key： WBZITOJZVUHBAP-YCRREMRBSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1C=C(/C=C/C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 362.01537Da
• Monoisotopic Mass: 362.01537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-{3-(4-bromophenoxy)methyl-4-methoxyphenyl}prop-2-enoic acid

Exploring the Chemical and Pharmaceutical Significance of 3-{3-(4-bromophenoxy)methyl-4-methoxyphenyl}prop-2-enoic acid (CAS No. 512810-11-6)

In the realm of synthetic organic chemistry and pharmaceutical research, 3-{3-(4-bromophenoxy)methyl-4-methoxyphenyl}prop-2-enoic acid (CAS No. 512810-11-6) stands out as a compound of significant interest. This arylpropionic acid derivative is characterized by its unique structural features, including a 4-bromophenoxy moiety and a methoxyphenyl group, which contribute to its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel bioactive compounds and small-molecule inhibitors.

The compound's molecular structure is a key factor in its functionality. The presence of a prop-2-enoic acid (acrylic acid) group allows for versatile chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS No. 512810-11-6 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent studies have highlighted its potential role in modulating enzyme activity and cellular signaling pathways, aligning with current trends in precision medicine and targeted therapy.

From a synthetic perspective, the preparation of 3-{3-(4-bromophenoxy)methyl-4-methoxyphenyl}prop-2-enoic acid involves multi-step organic reactions, often starting from readily available precursors like 4-bromophenol and vanillin derivatives. Optimizing its yield and purity is a focal point for chemists, particularly in the context of green chemistry and sustainable synthesis. These efforts resonate with the broader scientific community's push toward environmentally friendly practices, a topic frequently searched in academic and industrial forums.

In pharmaceutical applications, this compound's structure-activity relationship (SAR) is under investigation for its potential as a lead compound in drug development. Its electrophilic and hydrogen-bonding capabilities make it a candidate for interacting with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). Such properties are highly relevant to contemporary research on inflammatory diseases, metabolic disorders, and neurodegenerative conditions, which dominate health-related searches worldwide.

Beyond biomedicine, CAS No. 512810-11-6 has garnered attention in materials science. Its conjugated π-system and bromine substituent suggest utility in designing organic semiconductors or photoactive materials. This aligns with the surge in interest for renewable energy technologies and optoelectronic devices, topics frequently queried in scientific search engines and AI-driven research tools.

Quality control and analytical characterization of 3-{3-(4-bromophenoxy)methyl-4-methoxyphenyl}prop-2-enoic acid rely on advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure compliance with regulatory standards, a critical consideration for laboratories and manufacturers. The compound's stability and solubility profiles are also frequently studied, addressing common queries about compound handling and formulation strategies.

In summary, 3-{3-(4-bromophenoxy)methyl-4-methoxyphenyl}prop-2-enoic acid (CAS No. 512810-11-6) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from drug discovery to advanced materials—reflect the compound's adaptability to modern scientific challenges. As research progresses, this molecule is poised to remain a subject of high-impact studies and cross-disciplinary collaborations, answering the call for next-generation chemical solutions in a rapidly evolving world.